Cas no 723331-20-2 (ZJ 43)

ZJ 43 Properties

Names and Identifiers

• ZJ 43
• (2S)-2-[[(1S)-1-carboxy-3-methylbutyl]carbamoylamino]pentanedioic acid
• N-[[[(1S)-1-CARBOXY-3-METHYLBUTYL]AMINO]CARBONYL]-L-GLUTAMIC ACID
• zj43
• CID 11722553
• (2~{S})-2-[[(2~{S})-4-methyl-1-oxidanyl-1-oxidanylidene-pentan-2-yl]carbamoylamino]pentanedioic acid
• YDB33120
• BDBM50304738
• 2-(3-((S)-1-carboxy-3-methylbutyl)ureido)pentanedioic acid
• D6E
• +Expand

• InChIKey： BSGWCSGMXAVYRT-YUMQZZPRSA-N
• Inchi： 1S/C12H20N2O7/c1-6(2)5-8(11(19)20)14-12(21)13-7(10(17)18)3-4-9(15)16/h6-8H,3-5H2,1-2H3,(H,15,16)(H,17,18)(H,19,20)(H2,13,14,21)/t7-,8-/m0/s1
• SMILES： O([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(=O)O[H])=O)=O

Computed Properties

• Exact Mass: 304.12700
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Monoisotopic Mass: 304.12705098 g/mol
• Heavy Atom Count: 21
• Complexity: 408
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 153
• Molecular Weight: 304.30

Experimental Properties

• LogP: 0.88470
• PSA: 153.03000